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Compound of Interest

Compound Name: TJU103

Cat. No.: B3026600

Technical Support Center: TJU103 Alloy

This technical support center provides troubleshooting guidance and frequently asked
questions (FAQs) for researchers and scientists working on the grain refinement of TJU103
alloy to achieve superior mechanical properties.

Frequently Asked Questions (FAQSs)

Q1: What is the primary benefit of refining the grain size of TJU103?

Refining the grain size of TJU103, a high-performance titanium alloy, is a key strategy to
enhance its mechanical properties. Smaller grains generally lead to a higher density of grain
boundaries, which act as barriers to dislocation movement.[1][2] This results in increased yield
strength, tensile strength, and hardness. Furthermore, fine-grained structures can improve
fatigue resistance and toughness.[1][2]

Q2: What are the common methods for grain refinement in TJU103?

Several methods can be employed to refine the grain structure of TJU103. These can be
broadly categorized as:

e Thermomechanical Processing: This involves controlled deformation and heat treatment
cycles. Hot forging followed by recrystallization is a common approach where parameters
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like strain rate and deformation amount are carefully controlled to break down large grains.

[3]

 Alloying: The addition of specific grain-refining elements can promote the formation of fine
grains during solidification or recrystallization.[3] Elements like boron, carbon, and nitrogen
can form fine particles that act as nucleation sites for new grains.[3]

o Severe Plastic Deformation (SPD): Techniques like Equal-Channel Angular Pressing (ECAP)
introduce intense plastic strain to the material, leading to significant grain refinement.[3][4]

e Hydrogen Treatment: Utilizing hydrogen as a temporary alloying element can refine the
microstructure.[5] This process involves hydrogen absorption, followed by processing and
then vacuum dehydrogenation to achieve a fine-grained structure.[5]

Q3: How does grain size affect the ductility of TJU103?

The relationship between grain size and ductility is generally inverse to that of strength. While
smaller grains increase strength, they can sometimes lead to a decrease in ductility because
the increased number of grain boundaries can restrict plastic flow.[6] However, for some alloys,
grain refinement can lead to an improvement in both strength and ductility up to a certain point.
[7] Achieving an optimal balance between strength and ductility is a critical aspect of TJU103
processing.

Troubleshooting Guides
Problem 1: Inconsistent Mechanical Properties After Grain Refinement

e Symptom: Significant variation in tensile strength and hardness across different batches of
TJU103 subjected to the same grain refinement process.

e Possible Causes:
o Inhomogeneous temperature distribution during heat treatment.
o Non-uniform deformation during forging or other mechanical processing.

o Variations in the concentration of alloying elements.
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e Troubleshooting Steps:

o Verify Furnace Calibration: Ensure the heat treatment furnace provides a uniform
temperature zone. Use multiple thermocouples to map the temperature profile.

o Optimize Deformation Process: For forging, ensure consistent die lubrication and forging
speed. For SPD methods, ensure the sample is properly positioned and the process
parameters are strictly controlled.

o Analyze Chemical Composition: Perform compositional analysis on multiple samples from
different locations within the ingot or billet to check for segregation of alloying elements.

Problem 2: Grain Coarsening During Subsequent Processing

o Symptom: Initial fine-grained structure of TJU103 becomes coarse after a subsequent high-
temperature process (e.g., annealing, coating).

e Possible Causes:

o The processing temperature is above the recrystallization temperature of the fine-grained

structure.
o Extended holding time at elevated temperatures.
o Troubleshooting Steps:

o Determine Recrystallization Temperature: Conduct a series of annealing studies at
different temperatures and times to determine the onset of significant grain growth for the
fine-grained TJU103.

o Lower Processing Temperature: If possible, reduce the temperature of the subsequent
processing step.

o Minimize Exposure Time: Reduce the duration the alloy is held at the elevated
temperature.

o Introduce Pinning Particles: Consider the addition of thermally stable nanoparticles
through alloying that can pin grain boundaries and inhibit their growth at higher
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temperatures.[3]

Data Presentation

Table 1: Effect of Grain Size on Mechanical Properties of TJU103 (Typical Values)

L . Ultimate

Grain Size Yield Strength ] . Hardness
Tensile Elongation (%)

(hm) (MPa) (HRC)
Strength (MPa)

50 (Coarse) 830 900 15 36

10 (Fine) 950 1050 12 42

1 (Ultrafine) 1100 1200 8 48

Table 2: Comparison of Grain Refinement Methods for TJU103

Typical Grain Size

Method . Advantages Disadvantages
Achieved (pm)
Thermomechanical 520 Cost-effective, Limited grain
Processing scalable refinement potential
) ) ) Can affect other
Alloying with Grain ) ) )
) 10-50 Simple to implement properties, cost of
Refiners .
alloying elements
) Significant grain Complex process,
Severe Plastic i i o )
) <1 refinement, improved limited sample size,
Deformation (ECAP) ]
strength potential for defects
Requires specialized
Can produce very fine  equipment for
Hydrogen Treatment 1-5

grains hydrogenation and
dehydrogenation
Experimental Protocols
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Protocol 1: Thermomechanical Processing for Grain Refinement of TJU103

e Homogenization: Heat the as-cast TJU103 ingot to 1050°C and hold for 2 hours to ensure a
uniform distribution of alloying elements. Air cool to room temperature.

e Hot Forging:
o Preheat the homogenized billet to 950°C (below the B-transus temperature).
o Perform multi-axial forging with a strain rate of 0.1 s~*. Apply a total deformation of 80%.
o Reheat the billet to 950°C between forging passes if the temperature drops below 900°C.
e Recrystallization Annealing:
o After forging, heat the material to 900°C and hold for 30 minutes.
o This allows for the formation of fine, equiaxed recrystallized grains.
e Cooling: Air cool the sample to room temperature.
Protocol 2: Characterization of Grain Size and Mechanical Properties
e Microstructural Analysis:
o Prepare metallographic samples by grinding and polishing to a mirror finish.
o Etch the samples with Kroll's reagent (2% HF, 6% HNOs, 92% H20).

o Observe the grain structure using an optical microscope and a scanning electron
microscope (SEM).

o Determine the average grain size using the line intercept method according to ASTM
El12.

e Mechanical Testing:

o Conduct tensile tests at room temperature according to ASTM E8 to determine yield
strength, ultimate tensile strength, and elongation.
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o Perform Rockwell C hardness testing according to ASTM E18.
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Caption: Experimental workflow for TJU103 grain refinement.
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Caption: Logic diagram of the Hall-Petch relationship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 7.An Overview of the Effect of Grain Size on Mechanical Properties of Magnesium and Its
Alloys [jstage.jst.go.jp]

 To cite this document: BenchChem. [Refinement of TJU103 grain size for superior
mechanical properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3026600#refinement-of-tjul03-grain-size-for-
superior-mechanical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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